1-(2-Chloro-4-(chloromethyl)phenyl)propan-1-one

• Molecular Formula: C10H10Cl2O
• Molecular Weight: 217.09 g/mol
• IUPAC Name: 1-[2-chloro-4-(chloromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C10H10Cl2O/c1-2-10(13)8-4-3-7(6-11)5-9(8)12/h3-5H,2,6H2,1H3
• InChI Key: QTPSUDZEATUUOR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=C(C=C1)CCl)Cl

Description

1-(2-Chloro-4-(chloromethyl)phenyl)propan-1-one is a chemical compound for use in research and development. This compound features a propanone backbone substituted with chloro and chloromethyl groups on the phenyl ring, which may be of interest for further chemical synthesis and exploration of structure-activity relationships in various chemical classes. Researchers investigating synthetic methodologies, such as the development of novel organic intermediates, may find this compound useful. As with many specialized reagents, its specific mechanism of action and research applications are directed by the experimental design of the end user. This product is labeled "For Research Use Only" and is intended for use in a laboratory setting. It is not intended for diagnostic or therapeutic use, nor for human consumption. Researchers should handle all chemicals with appropriate safety precautions and refer to the Safety Data Sheet (SDS) before use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares molecular formulas, substituents, and key physical properties of 1-(2-Chloro-4-(chloromethyl)phenyl)propan-1-one with analogs from the evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Boiling Point (°C)	Density (g/cm³)	Evidence ID
1-(2-Chloro-4-(chloromethyl)phenyl)propan-1-one	C10H9Cl2O	217.09 (calc.)	2-Cl, 4-(CH2Cl)	Not reported	Not reported	N/A
1-(2-Chloro-4-(methylthio)phenyl)propan-1-one	C10H11ClOS	214.71	2-Cl, 4-(SCH3)	301.6 (predicted)	1.20 (predicted)
2-Chloro-1-(2-ethyl-4-(hydroxymethyl)phenyl)propan-1-one	C12H15ClO2	226.70	2-Cl, 4-(CH2OH), 2-ethyl	Not reported	Not reported
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	C12H13ClO	208.68	4-Cl, 2-cyclopropyl	Not reported	Not reported
1-(2-Chloro-4-fluorophenyl)propan-1-one	C9H7ClFO	189.61 (calc.)	2-Cl, 4-F	Not reported	Not reported

Key Observations :

• Substituent Effects: Electron-Withdrawing Groups: The 2-chloro substituent is common across analogs, enhancing electrophilicity at the ketone carbonyl. Polar vs.

• Boiling Points : The methylthio-substituted compound has a relatively high predicted boiling point (301.6°C), likely due to increased molecular weight and sulfur’s polarizability.

Nucleophilic Substitution

• The chloromethyl group in the target compound is a reactive site for nucleophilic displacement (e.g., with amines or thiols), a feature absent in analogs with stable substituents like cyclopropyl or methylthio .
• Fluorine-substituted analogs (e.g., ) exhibit enhanced electrophilicity at the carbonyl due to fluorine’s electron-withdrawing nature, favoring nucleophilic additions.

Oxidation and Stability

• The hydroxymethyl group in may undergo oxidation to a carboxylic acid or form esters, whereas the chloromethyl group in the target compound is prone to hydrolysis under basic conditions.
• Methylthio-substituted compounds are less reactive toward hydrolysis but may participate in sulfur-specific reactions (e.g., oxidation to sulfoxides).

Q & A

Q. Notes

• Methodological answers emphasize experimental design, comparative analysis, and replication.
• Structural and electronic analyses are prioritized for advanced inquiries.